Dimethylcarbamoyl Chloride

• CAS No.: 79-44-7
• Product Name: Dimethylcarbamoyl Chloride
• Molecular Formula: C3H6ClNO
• Molecular Weight: 107.54 g/mol
• IUPAC Name: N,N-dimethylcarbamoyl chloride
• Standard InChI: InChI=1S/C3H6ClNO/c1-5(2)3(4)6/h1-2H3
• Standard InChIKey: YIIMEMSDCNDGTB-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)Cl
• Canonical SMILES: CN(C)C(=O)Cl
• Boiling Point: 329 to 333 °F at 760 mm Hg (NTP, 1992); 167.0 °C; 167 °C; 329°F
• Colorform: Clear, colorless liquid.
• Density: 1.168 at 68 °F (USCG, 1999); 1.168 g/cu cm @ 25 °C; 1.17
• Flash Point: 155 °F (NTP, 1992); 155°F
• Melting Point: -27 °F (NTP, 1992); -33.0 °C; -33 °C; -27°F
• Physical Description: Dimethylcarbamoyl chloride appears as a colorless to yellow liquid with a pungent odor. Burns to skin, eyes and mucous membranes. A lachrymator. Used to make dyes and pharmaceuticals.; Clear, colorless liquid.
• Description: Dimethylcarbamoyl chloride appears as a colorless to yellow liquid with a pungent odor. Burns to skin, eyes and mucous membranes. A lachrymator. Used to make dyes and pharmaceuticals.; Dimethylcarbamoyl chloride is a halide. It derives from a carbamic acid.; Dimethylcarbamoyl chloride is used as an intermediate in the production of pharmaceuticals, pesticides, and dyes. Acute (short-term) inhalation exposure to dimethylcarbamoyl chloride has been observed to result in damaged mucous membranes of the nose, throat, and lungs, and cause difficulty in breathing in rats. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic health effects of dimethylcarbamoyl chloride in humans. Nasal tract carcinomas have been observed in rats and male hamsters following inhalation exposure. EPA has not classified dimethylcarbamoyl chloride for potential carcinogenicity.
• Shelf Life: RAPIDLY HYDROLYZES IN WATER TO DIMETHYLAMINE, CARBON DIOXIDE & HYDROCHLORIC ACID; ITS HALF-LIFE @ 0 °C IS ABOUT 6 MIN.; Sensitive to moisture.
• Solubility: Decomposes (NTP, 1992); Reacts
• Synonyms: (Dimethylamino)carbonyl Chloride; (N,N-Dimethylamino)carbonyl Chloride; 1-Chloro-N,N-dimethylformamide; Dimethylcarbamic Acid Chloride; Dimethylcarbamoyl Chloride; Dimethylcarbamyl Chloride; Dimethylchloroformamide; N,N-Dimethylcarbamic Acid Chloride
• Vapor Density: 3.73 (NTP, 1992) (Relative to Air); 3.73 (Air = 1); 3.73
• Vapor Pressure: 1.95 mmHg; 1.95 mm Hg @ 25 °C
• PubChem Compound: 6598
• Last Modified: Nov 11 2021